Cas no 1259973-98-2 (2-Chloro-3-(trifluoromethyl)-DL-phenylalanine)

• Product Name: 2-Chloro-3-(trifluoromethyl)-DL-phenylalanine
• CAS No: 1259973-98-2
• MF: C₁₀H₉ClF₃NO₂
• MW: 267.632172346115
• MDL: MFCD04115993
• CID: 3142796
• PubChem ID: 3865141
• Update Time: 2025-10-23

2-Chloro-3-(trifluoromethyl)-DL-phenylalanine Chemical and Physical Properties

Names and Identifiers

• 2-Amino-3-(2-chloro-3-(trifluoromethyl)phenyl)propanoic acid
• 2-Chloro-3-(trifluoromethyl)-DL-phenylalanine (H-DL-Phe(2-Cl,3-CF3)-OH)
• 2-CHLORO-3-(TRIFLUOROMETHYL)-DL-PHENYLALANINE
• CS-0443121
• 2-amino-3-[2-chloro-3-(trifluoromethyl)phenyl]propanoic Acid
• AKOS015956730
• 1259973-98-2
• MFCD04115993
• 2-Chloro-3-(trifluoromethyl)-DL-phenylalanine

• MDL： MFCD04115993
• Inchi： 1S/C10H9ClF3NO2/c11-8-5(4-7(15)9(16)17)2-1-3-6(8)10(12,13)14/h1-3,7H,4,15H2,(H,16,17)
• InChI Key： ZWOIILYMYQMEHW-UHFFFAOYSA-N
• SMILES： ClC1C(C(F)(F)F)=CC=CC=1CC(C(=O)O)N

Computed Properties

• Exact Mass: 267.0273907Da
• Monoisotopic Mass: 267.0273907Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 285
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 63.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on 2-Chloro-3-(trifluoromethyl)-DL-phenylalanine

Recent Advances in the Study of 2-Chloro-3-(trifluoromethyl)-DL-phenylalanine (CAS: 1259973-98-2)

2-Chloro-3-(trifluoromethyl)-DL-phenylalanine (CAS: 1259973-98-2) is a fluorinated phenylalanine derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential applications in drug discovery. This compound, characterized by the presence of a chloro and a trifluoromethyl group on the phenyl ring, serves as a valuable building block for the synthesis of more complex molecules with enhanced pharmacological properties. Recent studies have explored its utility in the development of enzyme inhibitors, receptor modulators, and other bioactive agents, leveraging the electron-withdrawing effects of the trifluoromethyl group to influence binding affinity and metabolic stability.

A notable area of research involving 2-Chloro-3-(trifluoromethyl)-DL-phenylalanine focuses on its role in the design of protease inhibitors. Proteases are critical targets in the treatment of various diseases, including viral infections, cancer, and inflammatory disorders. The incorporation of this compound into inhibitor scaffolds has been shown to improve selectivity and potency, as demonstrated in recent in vitro and in vivo studies. For instance, researchers have reported its successful application in the inhibition of SARS-CoV-2 main protease (Mpro), where the trifluoromethyl group enhances hydrophobic interactions within the enzyme's active site.

Another promising direction involves the use of 2-Chloro-3-(trifluoromethyl)-DL-phenylalanine in the synthesis of peptidomimetics. Peptidomimetics are synthetic compounds designed to mimic the structure and function of natural peptides while offering improved stability and bioavailability. The chloro and trifluoromethyl substituents on the phenylalanine backbone provide steric and electronic modifications that can fine-tune the conformational and binding properties of these mimetics. Recent work has highlighted its utility in creating antagonists for G-protein-coupled receptors (GPCRs), a major class of drug targets.

In addition to its applications in drug design, 2-Chloro-3-(trifluoromethyl)-DL-phenylalanine has also been investigated for its potential in agrochemical research. The trifluoromethyl group is a common motif in herbicides and pesticides due to its ability to enhance lipophilicity and resistance to metabolic degradation. Preliminary studies suggest that derivatives of this compound could serve as novel agrochemical agents with improved efficacy and environmental safety profiles.

The synthesis and characterization of 2-Chloro-3-(trifluoromethyl)-DL-phenylalanine have also seen advancements. Recent publications describe optimized synthetic routes that improve yield and purity, making the compound more accessible for research and development. Analytical techniques such as NMR spectroscopy and mass spectrometry have been employed to confirm its structure and assess its stability under various conditions. These methodological improvements are critical for ensuring the reproducibility and scalability of studies involving this compound.

Looking ahead, the versatility of 2-Chloro-3-(trifluoromethyl)-DL-phenylalanine positions it as a key player in interdisciplinary research. Its applications span from medicinal chemistry to materials science, where its unique properties can be harnessed for innovative solutions. Future studies are expected to explore its potential in emerging areas such as targeted drug delivery and bioimaging, further expanding its impact on the chemical and biological sciences.